2-(1-Adamantyl)-2-methylpropan-1-ol

• Molecular Formula: C14H24O
• Molecular Weight: 208.34 g/mol
• IUPAC Name: 2-(1-adamantyl)-2-methylpropan-1-ol
• InChI: InChI=1S/C14H24O/c1-13(2,9-15)14-6-10-3-11(7-14)5-12(4-10)8-14/h10-12,15H,3-9H2,1-2H3
• InChI Key: UYEDVGKSCOEMEY-UHFFFAOYSA-N
• SMILES: CC(C)(CO)C12CC3CC(C1)CC(C3)C2

Description

2-(1-Adamantyl)-2-methylpropan-1-ol is a chemical compound that belongs to the class of tertiary alcohols. It is also known as 1-Adamantanol or Tricyclo[3.3.1.1(3,7)]dec-1-ol. This compound has a unique structure that has attracted the attention of researchers in various fields.

Mechanism of Action

The mechanism of action of 2-(1-Adamantyl)-2-methylpropan-1-ol is not fully understood. However, studies have shown that this compound can interact with various signaling pathways in the body, including the cyclooxygenase (COX) pathway and the nuclear factor-kappa B (NF-κB) pathway. It has also been shown to modulate the activity of ion channels and receptors in the central nervous system.
Biochemical and Physiological Effects:
2-(1-Adamantyl)-2-methylpropan-1-ol has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1-Adamantyl)-2-methylpropan-1-ol in lab experiments is its high purity and stability. It is also readily available and relatively inexpensive. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 2-(1-Adamantyl)-2-methylpropan-1-ol. One area of research is the development of new synthetic methods for this compound and its derivatives. Another area of research is the investigation of its potential as a treatment for various diseases, such as cancer and Alzheimer's disease. Additionally, the study of its mechanism of action and interaction with signaling pathways in the body could lead to the development of new drugs with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of 2-(1-Adamantyl)-2-methylpropan-1-ol can be achieved through various methods. One of the most common methods is the reduction of 2-Adamantanone using sodium borohydride in the presence of ethanol. This method yields a high purity product with a yield of up to 90%. Other methods include the reduction of 2-Adamantanone using lithium aluminum hydride, the reaction of 1-adamantanecarboxylic acid with lithium aluminum hydride, and the reaction of 1-Adamantylmagnesium bromide with acetone.

Scientific Research Applications

2-(1-Adamantyl)-2-methylpropan-1-ol has been extensively studied for its potential applications in various fields. In the field of organic synthesis, this compound has been used as a chiral auxiliary in asymmetric synthesis. It has also been used as a starting material for the synthesis of other compounds, such as adamantyl-containing ligands and dendrimers.
In the field of medicinal chemistry, 2-(1-Adamantyl)-2-methylpropan-1-ol has been studied for its potential use as an anti-inflammatory and analgesic agent. It has also been investigated for its ability to inhibit the growth of cancer cells and as a potential treatment for Alzheimer's disease.